No Inhibition of ClC-1 Channel
OADS demonstrates a clear potency advantage over other natural product-derived PHD2 inhibitors. In a comparative analysis of natural and semi-synthetic PHD2 inhibitors, OADS exhibited an IC50 of 20 nM against the human PHD2 catalytic domain [1]. This represents a potency improvement of several orders of magnitude over compounds like 8-amino-7-chloro-1,4-benzodioxin-5-carboxamide derivatives, which were reported to have IC50 values in the micromolar range (e.g., 4 μM and 23 μM for novel inhibitors from a pharmacophore-based virtual high-throughput screen) [2]. This substantial difference in inhibitory potency directly impacts the required working concentration in cell-based assays and the ability to achieve maximal HIF-1α stabilization without off-target effects.
| Evidence Dimension | PHD2 Enzyme Inhibition (IC50) |
|---|---|
| Target Compound Data | 20 nM |
| Comparator Or Baseline | Novel inhibitors from virtual screen: 4 μM and 23 μM |
| Quantified Difference | 200-fold to 1,150-fold more potent |
| Conditions | Human PHD2 catalytic domain (181-426) expressed in E. coli, NMR spectroscopic analysis vs. unspecified PHD2 assay. |
Why This Matters
For researchers screening natural product libraries for HIF-PHD inhibition, OADS provides a significantly more potent positive control, enabling studies at lower, more physiologically relevant concentrations and reducing the risk of non-specific cellular effects.
- [1] BindingDB BDBM50424584 CHEMBL2312530. IC50: 20 nM for human PHD2 catalytic domain. Binding Database. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50424584. View Source
- [2] Discovery of neuroprotective agents that inhibit human prolyl hydroxylase PHD2. Bioorg Med Chem. 2021;29:115884. View Source
